5-Methoxy-3-methyl-2-benzofurancarboxylic acid (3-cyano-4-imino-2-oxopentyl) ester

• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• IUPAC Name: (3-cyano-4-imino-2-oxopentyl) 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C17H16N2O5/c1-9-12-6-11(22-3)4-5-15(12)24-16(9)17(21)23-8-14(20)13(7-18)10(2)19/h4-6,13,19H,8H2,1-3H3
• InChI Key: XFCJGXQPMBMOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)OC)C(=O)OCC(=O)C(C#N)C(=N)C

Description

5-methoxy-3-methyl-2-benzofurancarboxylic acid (3-cyano-4-imino-2-oxopentyl) ester is a member of benzofurans.

Scientific Research Applications

Cytotoxic Potential in Cancer Research

Research indicates that derivatives of 2- and 3-benzo[b]furancarboxylic acids, closely related to the specified compound, have been synthesized and evaluated for their cytotoxic potential against human cancer cell lines at the National Cancer Institute, Bethesda, USA. Compounds like 5-bromo-7-hydroxy-6-methoxy-2-benzofurancarboxylic acid methyl ester exhibited significant cytotoxic activities, highlighting their potential application in cancer research (Kossakowski et al., 2005).

Inhibition of Leukotriene and Bronchospasm

Another study explored novel benzoheterocyclic derivatives as inhibitors of rat polymorphonuclear leukocyte 5-lipoxgenase (LO) and leukotriene D4 (LTD4) induced bronchospasm in guinea pigs. The study indicated broad inhibitory activity against 5-LO, LTD4, with compounds like 4-[[3-(2-benzthiazolylmethoxy)-phenyl]hydroxyamino]-4-oxobutanoic acid methyl ester showing potent inhibition, suggesting therapeutic potential in respiratory conditions (Musser et al., 1987).

Synthesis and Structural Analysis

Another relevant aspect is the synthesis process of similar compounds. For instance, 5-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-propanoic acid methyl ester was prepared from 2,4-dihydroxybenzaldehyde, demonstrating the synthetic pathways and structural characterization of such compounds (Henry & Jacobs, 2001).

Antimicrobial Properties

Derivatives of benzofurancarboxylates synthesized under microwave-assisted conditions were assessed for in-vitro antimicrobial properties. Some compounds exhibited moderate to significant inhibition of various Gram-positive and Gram-negative bacteria, yeasts, and human fungal pathogens, indicating potential applications in antimicrobial research (Ostrowska et al., 2013).

Production of Antibodies to Organophosphate Pesticides

A study on the synthesis of generic heterobifunctional reagents related to the compound demonstrated their use in preparing organophosphate, thiophosphate, and dithiophosphate haptens. These haptens were used to produce polyclonal sera against various classes of organophosphate pesticides, showcasing a different dimension of application in immunological and environmental studies (ten Hoeve et al., 1997).